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Compound of Interest

Compound Name: HS-173

Cat. No.: B612030 Get Quote

For Immediate Reference: HS-173 is a chemical compound identified as a potent PI3Kα

inhibitor. It is crucial to handle and dispose of this substance in accordance with established

laboratory safety protocols for hazardous chemical waste.

This document provides essential safety and logistical information for the proper disposal of the

chemical HS-173 (CAS No. 1276110-06-5), tailored for researchers, scientists, and drug

development professionals. Adherence to these procedures is vital to ensure personal safety

and environmental compliance.

Chemical and Hazard Data
HS-173 is an imidazopyridine-carboxylate derivative. While some suppliers state that a Safety

Data Sheet (SDS) is not required under REACH Regulation (EC) No. 1907/2006 as the

substance is not classified as hazardous, other sources provide GHS hazard classifications.[1]

[2] It is prudent to handle HS-173 as a hazardous substance.

Table 1: Chemical Identification
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Property Value

Chemical Name
Ethyl 6-(5-(phenylsulfonamido)pyridin-3-

yl)imidazo[1,2-a]pyridine-3-carboxylate

Synonyms HS-173, PI3K Inhibitor, PI3Kα Inhibitor

CAS Number 1276110-06-5

Molecular Formula C₂₁H₁₈N₄O₄S

Molecular Weight 422.46 g/mol

Table 2: Hazard Identification

Hazard Statement Description

H302 Harmful if swallowed

H315 Causes skin irritation

H319 Causes serious eye irritation

H335 May cause respiratory irritation

Source: BLD Pharmatech Safety Data Sheet[2]

Disposal Procedures
The disposal of HS-173 must comply with local, regional, and national hazardous waste

regulations. The following steps provide a general guideline for its proper disposal in a

laboratory setting.

Step 1: Personal Protective Equipment (PPE)

Before handling HS-173, ensure appropriate PPE is worn. This includes:

Protective gloves: Chemically resistant gloves are mandatory.

Eye protection: Safety glasses or goggles to prevent eye contact.
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Lab coat: To protect from skin contact.

Respiratory protection: Use in a well-ventilated area. If dust or aerosols may be generated, a

respirator is recommended.

Step 2: Waste Segregation

Proper segregation of chemical waste is critical to prevent dangerous reactions.

Designated Waste Container: Use a clearly labeled, dedicated container for HS-173 waste.

The container must be made of a compatible material and have a tightly fitting lid.

Labeling: The container must be labeled with "Hazardous Waste" and the full chemical

name: "HS-173 (Ethyl 6-(5-(phenylsulfonamido)pyridin-3-yl)imidazo[1,2-a]pyridine-3-

carboxylate)".

Compatibility: Do not mix HS-173 waste with other incompatible waste streams. It should be

segregated with other non-halogenated organic solvent wastes unless otherwise specified by

your institution's chemical safety office.

Step 3: Waste Collection and Storage

Solid Waste: Collect unused or contaminated solid HS-173 in the designated hazardous

waste container.

Liquid Waste: Solutions containing HS-173 should also be collected in a designated,

compatible, and clearly labeled hazardous waste container.

Contaminated Materials: Any materials grossly contaminated with HS-173, such as pipette

tips, gloves, and weighing papers, should be disposed of as hazardous waste in the same

container.

Storage: Store the hazardous waste container in a designated, well-ventilated, and secure

area, away from incompatible materials.

Step 4: Disposal Request and Pick-up
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Institutional Procedures: Follow your institution's specific procedures for hazardous waste

disposal. This typically involves submitting a chemical waste pickup request to the

Environmental Health and Safety (EHS) office.

Documentation: Ensure all required documentation is completed accurately, including the

chemical name, quantity, and hazard information.

Experimental Protocols Referenced
The safe handling and disposal of HS-173 are predicated on standard laboratory procedures

for handling potent chemical compounds. No specific experimental protocols for the disposal of

HS-173 were cited in the provided search results beyond general hazardous waste guidelines.

Researchers should consult their institution's chemical hygiene plan and EHS office for detailed

protocols.

Disposal Workflow Diagram
The following diagram illustrates the general workflow for the proper disposal of HS-173.
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HS-173 Disposal Workflow
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Caption: Workflow for the safe disposal of HS-173 in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/product/b612030?utm_src=pdf-custom-synthesis
https://www.merckmillipore.com/AL/en/Web-IN-Site/en_US/-/EUR/ShowDocument-File?ProductSKU=EMD_BIO-532384&DocumentType=MSD&DocumentId=532384_SUB_SDS_GB_EN.PDF&DocumentUID=143832877&Language=EN&Country=GB&Origin=null
https://file.bldpharm.com/static/upload/prosds/bldsds/560/SDS-BD559136.pdf
https://www.benchchem.com/product/b612030#hs-173-proper-disposal-procedures
https://www.benchchem.com/product/b612030#hs-173-proper-disposal-procedures
https://www.benchchem.com/product/b612030#hs-173-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b612030?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b612030?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

